(E)-5-[(1R,2S,3R,4Ar,8aR)-3-acetyloxy-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methylpent-2-enoic acid
(E)-5-[(1R,2S,3R,4Ar,8aR)-3-acetyloxy-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methylpent-2-enoic acid
Brand Name:
Vulcanchem
CAS No.:
19941-91-4
VCID:
VC0025334
InChI:
InChI=1S/C22H34O4/c1-14(12-20(24)25)10-11-21(5)16(3)18(26-17(4)23)13-22(6)15(2)8-7-9-19(21)22/h8,12,16,18-19H,7,9-11,13H2,1-6H3,(H,24,25)/b14-12+/t16-,18-,19-,21+,22+/m1/s1
SMILES:
CC1C(CC2(C(C1(C)CCC(=CC(=O)O)C)CCC=C2C)C)OC(=O)C
Molecular Formula:
C22H34O4
Molecular Weight:
362.5 g/mol
(E)-5-[(1R,2S,3R,4Ar,8aR)-3-acetyloxy-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methylpent-2-enoic acid
CAS No.: 19941-91-4
Main Products
VCID: VC0025334
Molecular Formula: C22H34O4
Molecular Weight: 362.5 g/mol
CAS No. | 19941-91-4 |
---|---|
Product Name | (E)-5-[(1R,2S,3R,4Ar,8aR)-3-acetyloxy-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methylpent-2-enoic acid |
Molecular Formula | C22H34O4 |
Molecular Weight | 362.5 g/mol |
IUPAC Name | (E)-5-[(1R,2S,3R,4aR,8aR)-3-acetyloxy-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methylpent-2-enoic acid |
Standard InChI | InChI=1S/C22H34O4/c1-14(12-20(24)25)10-11-21(5)16(3)18(26-17(4)23)13-22(6)15(2)8-7-9-19(21)22/h8,12,16,18-19H,7,9-11,13H2,1-6H3,(H,24,25)/b14-12+/t16-,18-,19-,21+,22+/m1/s1 |
Standard InChIKey | DJEUHRRTZPCWNH-XDRWNGTKSA-N |
Isomeric SMILES | C[C@@H]1[C@@H](C[C@@]2([C@@H]([C@@]1(C)CC/C(=C/C(=O)O)/C)CCC=C2C)C)OC(=O)C |
SMILES | CC1C(CC2(C(C1(C)CCC(=CC(=O)O)C)CCC=C2C)C)OC(=O)C |
Canonical SMILES | CC1C(CC2(C(C1(C)CCC(=CC(=O)O)C)CCC=C2C)C)OC(=O)C |
PubChem Compound | 11068459 |
Last Modified | Nov 11 2021 |
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